5-Cyclopropoxy-6-fluoronicotinonitrile

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C9H7FN2O/c10-9-8(13-7-1-2-7)3-6(4-11)5-12-9/h3,5,7H,1-2H2
• InChI Key: VQGCOSIIEDVOLP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C#N)F

Description

5-Cyclopropoxy-6-fluoronicotinonitrile is a pyridine derivative featuring a cyclopropoxy group at position 5, a fluorine atom at position 6, and a nitrile group at position 2. This compound is of interest in medicinal and agrochemical research due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-fluoronicotinonitrile typically involves the reaction of 6-fluoronicotinonitrile with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxy-6-fluoronicotinonitrile can be scaled up using continuous flow reactors. This method allows for better control over reaction parameters and improves the efficiency of the process. The use of advanced purification techniques, such as chromatography, ensures the removal of impurities and the isolation of the desired product.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-fluoronicotinonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-6-fluoronicotinonitrile has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in the development of new pharmaceuticals, particularly in the treatment of diseases where fluorinated compounds show efficacy.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-fluoronicotinonitrile involves its interaction with specific molecular targets. The presence of the fluorine atom enhances its binding affinity to certain enzymes and receptors, leading to its biological effects. The cyclopropoxy group contributes to the compound’s stability and reactivity, allowing it to participate in various biochemical pathways.

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The evidence highlights analogs such as 3-nitro-6-phenyl-5-(2-pyridyl)-2-pyridone (5a) and 5-(3-methyl-5-isoxazolyl)-3-nitro-6-phenyl-2-pyridone (5c) . These compounds share a pyridine core but differ in substituents at positions 3, 5, and 4. Key comparisons include:

Compound	Substituent at Position 5	Substituent at Position 6	Core Functional Group	Melting Point (°C)	Key Spectral Data (IR, NMR)
5a	2-Pyridyl	Phenyl	2-Pyridone	198–200	IR: 1680 cm⁻¹ (C=O); NMR: δ 7.2–8.5 (aromatic)
5c	3-Methyl-5-isoxazolyl	Phenyl	2-Pyridone	185–187	IR: 1675 cm⁻¹ (C=O); NMR: δ 2.4 (CH₃), 6.2 (isoxazole)
5-Cyclopropoxy-6-fluoronicotinonitrile	Cyclopropoxy	Fluorine	Nitrile	Not reported	Hypothetical: IR ~2240 cm⁻¹ (C≡N); NMR: δ 1.0–1.2 (cyclopropyl)

Key Observations :

• Electron-withdrawing groups : The nitrile group in the target compound is stronger in electron withdrawal than the 2-pyridone carbonyl in analogs like 5a or 5c , which may enhance electrophilic reactivity.
• Fluorine vs. phenyl : Fluorine at position 6 reduces electron density compared to phenyl, possibly improving metabolic stability in biological applications.

Reactivity and Stability

• Nitrile vs. nitro groups : Nitriles (as in the target compound) are less prone to redox reactions compared to nitro groups (e.g., in 5a–5d ), offering greater stability under acidic or reducing conditions.
• Fluorine substitution : The C–F bond’s high stability contrasts with the hydrolytic sensitivity of ethoxy or ester groups in analogs like 6c .